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Compound of Interest

Compound Name: 2-Propoxy-1-propanol

CAS No.: 10215-30-2

Cat. No.: B159945 Get Quote

Executive Summary & Chemical Identity
This guide details the application of 2-propoxy-1-propanol (CAS 10215-30-2) in high-precision

cleaning formulations.[1] While often encountered as the minor isomer (<5%) in commercial

Propylene Glycol n-Propyl Ether (PnP), this specific isomer possesses distinct primary alcohol

functionality that influences both its solvency power and metabolic pathway.[1][2]

Target Audience: Pharmaceutical process engineers, formulation scientists, and validation

managers.[2] Primary Application: Removal of hydrophobic residues (API, excipients, greases)

from stainless steel (316L) and borosilicate glass in GMP environments.[2]
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Property Data Relevance to Cleaning

IUPAC Name 2-propoxypropan-1-ol

Primary alcohol structure

enhances surfactant

compatibility.[1]

CAS Number 10215-30-2

Distinct from the major isomer

(1-propoxy-2-propanol, CAS

1569-01-3).[1][2]

Molecular Weight 118.17 g/mol
Low molecular weight

facilitates rapid evaporation.[1]

Boiling Point ~149°C (Mix)

High enough for heated

cleaning; low enough for

drying without residue.[1]

Solubility Water Soluble

Amphiphilic: Couples

hydrophobic oils into aqueous

phases.[1]

Hansen Parameters

: 15.8,

: 7.0,

: 9.2

Excellent match for polar soils

and non-polar greases.[2]

Mechanism of Action: The Solvency-Coupling Effect
2-propoxy-1-propanol acts as a coupling agent.[1] In aqueous cleaning systems, water

provides the mechanical energy and carrier medium, but it cannot dissolve hydrophobic soils

(grease, lipid-based drug delivery systems).[2] 2-propoxy-1-propanol bridges this gap via two

mechanisms:

Interfacial Tension Reduction: It migrates to the oil-water interface, lowering the energy

required to lift soil from the substrate.[1][2]

Swelling & Penetration: The propyl tail penetrates the hydrophobic soil matrix, causing it to

swell and detach from the surface (316L Steel/Glass), allowing surfactants to emulsify the
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debris.[2]

Diagram 1: Soil Removal Mechanism
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Caption: The thermodynamic pathway of soil removal. 2-propoxy-1-propanol penetrates the

soil matrix, reducing adhesion forces and enabling aqueous emulsification.[1][2]

Formulation Protocols
Protocol A: High-Performance Hard Surface Degreaser
Objective: Create a formulation capable of removing heavy hydrocarbon greases or lipid-based

pharmaceutical residues (e.g., petrolatum-based ointments).[1]

Safety Precaution: Ensure adequate ventilation. Wear nitrile gloves and safety goggles.
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Component Function % w/w Rationale

DI Water Carrier 80-85%
Cost-effective, non-

flammable base.[1]

2-Propoxy-1-Propanol Solvent/Coupler 8-12%

Solubilizes the oil

phase; couples it into

water.[1]

Sodium Metasilicate Alkalinity Builder 1-2%

Saponifies fatty acids;

protects steel from

corrosion.[1]

Linear Alkylbenzene

Sulfonate
Anionic Surfactant 3-5%

Provides detergency

and prevents soil

redeposition.[1]

EDTA (Tetrasodium) Chelating Agent 0.5%

Sequesters hard

water ions that inhibit

surfactant activity.

Mixing Procedure:

Charge the mixing vessel with DI Water.[1]

Add Sodium Metasilicate and mix until fully dissolved (Solution will warm slightly).

Add EDTA.[1]

Slowly add 2-propoxy-1-propanol while stirring. Note the solution may temporarily cloud

(Tyndall effect) before clearing as the coupler integrates.[1]

Add the surfactant last to minimize foaming.[1]

Filter through a 10µm polypropylene filter to remove particulates.[1]

Cleaning Validation Protocol (Pharma/GMP Focus)
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For drug development professionals, "visually clean" is insufficient.[2] Residues of the cleaning

agent itself (2-propoxy-1-propanol) must be quantified to ensure they are below the

Acceptable Daily Exposure (ADE) limits.[1]

Protocol B: Residue Quantification via TOC (Total
Organic Carbon)
Rationale: 2-propoxy-1-propanol is organic and non-volatile enough to be detected via TOC,

which is the standard non-specific method for cleaning validation.[1]

Prerequisites:

TOC Analyzer (e.g., Sievers M9 or Shimadzu TOC-L).[1][2]

Low-TOC Swabs (Texwipe or equivalent).[1]

40mL Vials (pre-cleaned).

Workflow:

Swab Recovery Study (Validation Step):

Spike a 10x10 cm stainless steel coupon with a known amount of 2-propoxy-1-propanol
(e.g., 10 µg).[1][2]

Allow to dry (note: it is semi-volatile, so immediate swabbing or "wet" recovery validation is

required to account for evaporation loss during the drying phase).[2]

Swab the surface using a defined pattern (horizontal then vertical strokes).[1]

Extract swab in 40mL of low-TOC water.[1]

Analyze TOC.[1][3]

Calculation:

.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.accudynetest.com/solubility_table.html?sortby=sort_name%20ASC
https://www.benchchem.com/product/b159945?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H14O2/c1-3-4-8-5-6(2)7/h6-7H%2C3-5H2%2C1-2H3
https://www.benchchem.com/product/b159945?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H14O2/c1-3-4-8-5-6(2)7/h6-7H%2C3-5H2%2C1-2H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H14O2/c1-3-4-8-5-6(2)7/h6-7H%2C3-5H2%2C1-2H3
https://www.accudynetest.com/solubility_table.html?sortby=sort_name%20ASC
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H14O2/c1-3-4-8-5-6(2)7/h6-7H%2C3-5H2%2C1-2H3
https://www.benchchem.com/product/b159945?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H14O2/c1-3-4-8-5-6(2)7/h6-7H%2C3-5H2%2C1-2H3
https://www.accudynetest.com/solubility_table.html?sortby=sort_name%20ASC
https://www.accudynetest.com/solubility_table.html?sortby=sort_name%20ASC
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H14O2/c1-3-4-8-5-6(2)7/h6-7H%2C3-5H2%2C1-2H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H14O2/c1-3-4-8-5-6(2)7/h6-7H%2C3-5H2%2C1-2H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H14O2/c1-3-4-8-5-6(2)7/h6-7H%2C3-5H2%2C1-2H3
https://technotes.alconox.com/wp-content/uploads/2024/01/Cleaning-Validation-for-Pharmaceutical-Manufacturing.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Routine Sampling:

Clean equipment using Protocol A.[1]

Rinse with WFI (Water for Injection) until rinse water conductivity is < 1.3 µS/cm.[1]

Perform swab sampling on "worst-case" locations (valves, gaskets).[1][2]

Analyze via TOC.[1][2][3]

Diagram 2: Validation Workflow
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Caption: Standard Operating Procedure (SOP) flow for validating the removal of 2-propoxy-1-
propanol residues.

Safety & Toxicity: The Isomer Distinction
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Critical Note for Researchers: Commercial "PnP" is predominantly 1-propoxy-2-propanol

(secondary alcohol).[1] The isomer discussed here, 2-propoxy-1-propanol (primary alcohol),

has a different metabolic profile.[1][2]

1-propoxy-2-propanol (Major Isomer): Metabolized via Alcohol Dehydrogenase (ADH) to a

ketone.[1] Generally lower toxicity.[1][4]

2-propoxy-1-propanol (Minor Isomer): Metabolized via ADH to an aldehyde, then to 2-

propoxypropionic acid.[1][2] This mimics the metabolic activation of toxic E-series glycol

ethers (like 2-ethoxyethanol), although the toxicity of the propyl derivative is generally lower

than the methyl/ethyl derivatives.[1]

Implication: When using high-purity 2-propoxy-1-propanol, treat it with higher caution than

standard commercial PnP. Ensure no skin contact to prevent absorption and subsequent acid

metabolite formation.[1]

Diagram 3: Metabolic Pathway Comparison
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Caption: Metabolic divergence.[1] The primary alcohol group in 2-propoxy-1-propanol allows

oxidation to an acid, unlike the ketone formation of the major isomer.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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